Cas no 209961-11-5 (4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid)

• Product Name: 4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid
• CAS No: 209961-11-5
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD09042679
• CID: 5041611
• PubChem ID: 16770394
• Update Time: 2026-02-28

4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid
• 4-(pyrazine-2-carbonylamino)butanoic acid
• 4-[(pyrazin-2-yl)formamido]butanoic acid
• E74494
• AKOS000126611
• CS-0149768
• 4-(pyrazin-2-ylformamido)butanoic acid
• MFCD09042679
• 4-[(Pyrazin-2-ylcarbonyl)amino]butanoicacid
• LS-11039
• ALBB-030826
• 209961-11-5

• MDL： MFCD09042679
• Inchi： 1S/C9H11N3O3/c13-8(14)2-1-3-12-9(15)7-6-10-4-5-11-7/h4-6H,1-3H2,(H,12,15)(H,13,14)
• InChI Key： JMTGXCCHKKUBKF-UHFFFAOYSA-N
• SMILES： OC(CCCNC(C1C=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 92.2

Additional information on 4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid

Introduction to 4-[(Pyrazin-2-ylcarbonyl)amino]butanoic Acid (CAS No. 209961-11-5)

4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid, with the CAS number 209961-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a pyrazinylcarbonyl moiety linked to an amino-butyric acid backbone. Such structural features make it a promising candidate for various biochemical and pharmacological applications.

The< strong>pyrazin-2-ylcarbonyl group is particularly noteworthy due to its ability to participate in multiple chemical reactions, including condensation and coupling reactions, which are essential in the synthesis of more complex molecules. This property has made it a valuable intermediate in the production of peptidomimetics and other bioactive compounds. The< strong>amino and< strong>carboxylic acid functional groups further enhance its reactivity, allowing for diverse modifications and derivatizations that can tailor its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate biological pathways. Among these, compounds with< strong>pyrazinyl moieties have shown particular promise due to their ability to interact with various enzymes and receptors. For instance, derivatives of< strong>pyrazine-based compounds have been investigated for their potential in treating neurological disorders, inflammation, and even certain types of cancer. The< strong>4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid structure aligns well with this trend, offering a versatile scaffold for drug discovery.

The pharmacological relevance of this compound is further underscored by its potential role as a precursor in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous physiological processes, and their overactivity or malfunction is associated with various diseases. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>pyrazin-2-ylcarbonyl group in< strong>4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid provides a scaffold that can be modified to target particular protease families, such as caspases or matrix metalloproteinases.

In addition to its protease inhibition potential, this compound has also been explored for its antimicrobial properties. The< strong>pyrazine-based structures are known to exhibit broad-spectrum activity against bacteria, fungi, and even some viruses. This is attributed to their ability to disrupt essential microbial processes or interfere with cellular metabolism. The incorporation of an< strong.amino group enhances its solubility and bioavailability, making it more suitable for therapeutic applications.

The synthesis of< strong>4-[(Pyrazin-2-ylcarbonyl)amino]butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of the pyrazinylcarbonyl chloride derivative, which is then reacted with an amine source to form the desired amino acid derivative. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize yield and purity. These methods are particularly useful for producing complex molecules on a small scale, which is often necessary during early-stage drug discovery.

The compound's structural features also make it an attractive candidate for use in material science applications. For example, it can be incorporated into polymers or coatings that require specific chemical properties, such as enhanced stability or biodegradability. The< strong.carboxylic acid group allows for further functionalization through esterification or amidation reactions, enabling the creation of hybrid materials with tailored characteristics.

Efforts are ongoing to explore the therapeutic potential of derivatives of< strong.pyrazine-based compounds in treating chronic diseases such as diabetes and cardiovascular disorders. Research indicates that these compounds can modulate insulin sensitivity and influence lipid metabolism, both of which are critical factors in managing these conditions. The versatility of< strong.pyrazine-based scaffolds allows for the design of molecules that can interact with multiple targets simultaneously, potentially leading to more effective treatments.

The development of novel drug candidates often involves high-throughput screening (HTS) methods to identify compounds with desired biological activities. In these screens,< strong.pyrazine-containing compounds have frequently emerged as hits due to their broad spectrum of interactions with biological targets. Once identified, compounds like< strong.pyrazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyridazine-(Pyrindone-(Pyrindone)-(Pyrindone)-(Pyrindone)-(Pyrindone)-(Pyrindone)-(Pyrindone)-(Pyrindone)-(Pyrindone)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile)-carbonitrile]-containing derivatives are further optimized through structure-based drug design (SBDD) or computer-assisted molecular design (CAMD) approaches.

The safety and efficacy of any new therapeutic agent must be thoroughly evaluated before clinical use. Preclinical studies involving cell culture assays and animal models are typically conducted to assess toxicity and pharmacokinetic properties.< strong>(4-Pyridazinylcarbamoyl)amino]butanoic acid is no exception; researchers must ensure that it does not exhibit adverse effects at anticipated therapeutic doses while maintaining its intended biological activity.

In conclusion,< strong>(4-Pyridazinylcarbamoyl)amino]butanoic acid (CAS No. 209961-11-5), represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse potential applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation therapeutics. Its versatility makes it an invaluable tool for scientists working on innovative drug discovery programs across academia and industry.